Cas no 70150-67-3 (1,3-Cyclohexanedione, 5-[(phenylmethoxy)methyl]-)

• Product Name: 1,3-Cyclohexanedione, 5-[(phenylmethoxy)methyl]-
• CAS No: 70150-67-3
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• CID: 1741698
• Update Time: 2024-11-27

1,3-Cyclohexanedione, 5-[(phenylmethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 5-[(phenylmethoxy)methyl]-

• Inchi： 1S/C14H16O3/c15-13-6-12(7-14(16)8-13)10-17-9-11-4-2-1-3-5-11/h1-5,12H,6-10H2
• InChI Key： LEUIXOUNJRMEHW-UHFFFAOYSA-N
• SMILES： C1(=O)CC(COCC2=CC=CC=C2)CC(=O)C1

Computed Properties

• Exact Mass: 232.10998

Experimental Properties

• Density: 1.138±0.06 g/cm3(Predicted)
• Boiling Point: 383.5±27.0 °C(Predicted)
• PSA: 43.37
• pka: 4.94±0.20(Predicted)